Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate

• CAS No.: 117121-00-3
• Molecular Formula: C10H14N2O4S
• Molecular Weight: 258.30 g/mol
• IUPAC Name: diethyl 2-methylsulfanyl-1H-imidazole-4,5-dicarboxylate
• InChI: InChI=1S/C10H14N2O4S/c1-4-15-8(13)6-7(9(14)16-5-2)12-10(11-6)17-3/h4-5H2,1-3H3,(H,11,12)
• InChI Key: QWXDIEQLSBFCPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N1)SC)C(=O)OCC

Description

Diethyl 2-(methylsulfanyl)-1H-imidazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C10H14N2O4S and its molecular weight is 258.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iodomethane (15.62 g; 0.11 mol) was added to a solution of 24.4 g (0.10 mol) of the above-produced diethyl 2-mercapto-4,5-imidazole-dicarboxylate (24.4 g; 0.10 mol) and sodium methoxide (6.0; 0.11 mol) in absolute methanol (500 mL) at room temperature. Additional iodomethane (5 g) was added after 1 hour and the yellow solution was allowed to stir at room temperature for 3 hours. The methanol was then removed in vacuo, the residue was treated with cold water and the light yellow solid was filtered and dried to give diethyl 2-(methylthio)imidazole-4,5-dicarboxylate (22.3 g; 86%).